Cas no 2171613-08-2 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-3,3,3-trifluoropropanoic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-3,3,3-trifluoropropanoic acid
• CAS No: 2171613-08-2
• MF: C₂₃H₂₃F₃N₂O₅
• MW: 464.434336900711
• CID: 6324308
• PubChem ID: 165583902
• Update Time: 2025-06-07

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-3,3,3-trifluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-3,3,3-trifluoropropanoic acid
• EN300-1542777
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]-3,3,3-trifluoropropanoic acid
• 2171613-08-2

• Inchi： 1S/C23H23F3N2O5/c1-22(2,20(31)28-18(19(29)30)23(24,25)26)12-27-21(32)33-11-17-15-9-5-3-7-13(15)14-8-4-6-10-16(14)17/h3-10,17-18H,11-12H2,1-2H3,(H,27,32)(H,28,31)(H,29,30)
• InChI Key： JRCCKDBCPGIYFE-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)NC(C(C)(C)CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 464.15590632g/mol
• Monoisotopic Mass: 464.15590632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-3,3,3-trifluoropropanoic acid

Recent Advances in the Study of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-3,3,3-trifluoropropanoic acid (CAS: 2171613-08-2)

The compound 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-3,3,3-trifluoropropanoic acid (CAS: 2171613-08-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique trifluoropropanoic acid moiety and fluorenylmethoxycarbonyl (Fmoc) protecting group, has been explored for its potential applications in peptide synthesis, drug delivery, and targeted therapeutics. Recent studies have focused on its role as a versatile building block in the development of novel bioactive compounds and its utility in advanced drug formulation strategies.

A key area of research involves the use of this compound in solid-phase peptide synthesis (SPPS). The Fmoc group is widely recognized for its stability under basic conditions and its ease of removal, making it an ideal protecting group for amino acids. The incorporation of the trifluoropropanoic acid segment introduces enhanced metabolic stability and bioavailability, which are critical for the development of peptide-based therapeutics. Recent publications have demonstrated the successful application of this compound in the synthesis of peptide analogs with improved pharmacokinetic properties.

Another promising direction is the exploration of 2171613-08-2 in the design of prodrugs. The trifluoromethyl group's electron-withdrawing properties can significantly alter the chemical reactivity and biological activity of the parent molecule. Researchers have leveraged this feature to create prodrugs that exhibit controlled release profiles, thereby enhancing therapeutic efficacy while minimizing off-target effects. Preliminary in vitro and in vivo studies have shown encouraging results, particularly in the context of oncology and neurology.

In addition to its synthetic utility, recent investigations have highlighted the compound's potential as a tool for studying enzyme mechanisms. The trifluoropropanoic acid moiety serves as a mimic for natural substrates, enabling researchers to probe the active sites of enzymes with high precision. This approach has been instrumental in elucidating the mechanisms of carboxylases and other enzymes involved in critical metabolic pathways.

Despite these advancements, challenges remain in the large-scale production and purification of 2171613-08-2. Current methodologies often yield suboptimal quantities, and further optimization is required to meet industrial demands. Nevertheless, the compound's unique properties and broad applicability continue to drive innovation in chemical biology and pharmaceutical research.

In conclusion, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-3,3,3-trifluoropropanoic acid represents a versatile and valuable tool in modern drug discovery and development. Its applications span peptide synthesis, prodrug design, and enzymatic studies, underscoring its importance in advancing therapeutic strategies. Future research efforts will likely focus on overcoming synthetic challenges and expanding its utility in novel biomedical applications.